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Compound of Interest

Compound Name: Gallium trifluoride

Cat. No.: B1198137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gallium trifluoride trihydrate (GaF₃·3H₂O) is a white crystalline solid that serves as a

precursor in the synthesis of various gallium-based materials, including gallium nitride, a key

semiconductor.[1][2] Its utility in research and development, particularly in fields requiring high-

purity materials, is underscored by its hygroscopic nature—a property that necessitates

meticulous handling and storage to maintain its integrity. This guide provides an in-depth

overview of the hygroscopic characteristics of Gallium trifluoride trihydrate, alongside detailed

protocols for its safe handling and use in a laboratory setting.

Physicochemical Properties
A summary of the key physical and chemical properties of Gallium trifluoride trihydrate is

presented below.
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Property Value

Chemical Formula GaF₃·3H₂O

CAS Number 7783-51-9

Molecular Weight 180.76 g/mol

Appearance White crystalline solid

Solubility in Water High solubility

Melting Point Dehydrates at approximately 140°C

Hygroscopic Nature and Stability
Gallium trifluoride trihydrate is explicitly identified as a hygroscopic compound, meaning it

readily absorbs moisture from the atmosphere.[1][3] While specific quantitative data on the rate

of water absorption and critical relative humidity are not readily available in published literature,

its hygroscopic nature implies that exposure to ambient air can lead to changes in its physical

state and purity. The compound is stable under recommended storage conditions, but can react

with strong acids and bases.[2] Upon heating, the trihydrate form loses its water molecules to

become anhydrous.[4]

Handling and Storage Protocols
Due to its hygroscopic and potentially hazardous nature, strict protocols must be followed when

handling and storing Gallium trifluoride trihydrate.

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly sealed to prevent moisture absorption.[2][5]

Store away from incompatible materials such as strong acids and bases.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]
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Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are recommended.

[2]

Skin and Body Protection: A lab coat and closed-toe shoes are required.[2]

Respiratory Protection: Work should be conducted in a fume hood to avoid inhalation of dust.

[2]

Experimental Protocol: Preparation of a Standard
Solution in a Controlled Atmosphere
This protocol outlines the steps for preparing a solution of Gallium trifluoride trihydrate for

experimental use, minimizing exposure to atmospheric moisture.

Materials:

Gallium trifluoride trihydrate

Anhydrous solvent

Inert gas supply (e.g., Argon or Nitrogen)

Glovebox or Schlenk line

Appropriate glassware (e.g., volumetric flask, beaker, stir bar)

Spatula

Analytical balance

Procedure:

Preparation of Inert Atmosphere:

If using a glovebox, ensure the atmosphere is dry and inert.

If using a Schlenk line, assemble and dry all glassware by heating under vacuum and

backfilling with inert gas several times.
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Weighing the Compound:

Transfer the required amount of Gallium trifluoride trihydrate to a pre-weighed container

inside the glovebox or under a positive flow of inert gas.

Seal the container before removing it from the controlled atmosphere to weigh on an

analytical balance.

Dissolution:

Introduce the weighed compound into the volumetric flask inside the glovebox or under a

positive flow of inert gas.

Add a portion of the anhydrous solvent and stir until the solid is fully dissolved.

Once dissolved, dilute to the final volume with the anhydrous solvent.

Storage of the Solution:

Seal the volumetric flask with a septum or glass stopper.

If prepared on a Schlenk line, maintain a positive pressure of inert gas.

Store the solution in a desiccator or in the glovebox.

Logical Workflow for Handling Hygroscopic
Compounds
The following diagram illustrates a standard workflow for the safe handling of hygroscopic

materials like Gallium trifluoride trihydrate, from receiving the compound to its final disposal.
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Caption: A logical workflow for the safe handling of hygroscopic compounds.
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Safety and Disposal
Gallium trifluoride trihydrate is corrosive and can cause skin and eye burns.[5] Always consult

the Safety Data Sheet (SDS) before handling.[5][6] Waste containing gallium compounds

should be treated as hazardous and disposed of according to institutional and local regulations.

[5] Contaminated labware should be thoroughly decontaminated before reuse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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